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Compound of Interest

Compound Name: 2-Bromo-3'-nitroacetophenone

Cat. No.: B051979 Get Quote

A Technical Guide to 2-Bromo-3'-
nitroacetophenone and its Synonyms
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3'-nitroacetophenone, a

versatile reagent and building block in organic and medicinal chemistry. This document details

its chemical identity, physical and spectral properties, key synthetic applications in drug

development, and detailed experimental protocols.

Chemical Identity and Alternate Names
2-Bromo-3'-nitroacetophenone is an alpha-brominated ketone with a nitro-substituted

aromatic ring. This combination of functional groups makes it a reactive and valuable

intermediate for the synthesis of a wide range of heterocyclic compounds and other complex

organic molecules. It is known by a variety of synonyms and alternate names in chemical

literature and commercial catalogs.

Table 1: Synonyms and Alternate Names for 2-Bromo-3'-nitroacetophenone
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Synonym/Alternate Name Source

3-Nitrophenacyl bromide Common

3'-Nitrophenacyl bromide Sigma-Aldrich[1]

α-Bromo-3-nitroacetophenone NIST[2]

a-Bromo-3-nitroacetophenone ChemicalBook

alpha-Bromo-3'-nitroacetophenone Fisher Scientific

2-Bromo-1-(3-nitrophenyl)ethanone IUPAC, PubChem[3]

2-Bromo-1-(3-nitrophenyl)ethan-1-one Santa Cruz Biotechnology[2]

Ethanone, 2-bromo-1-(3-nitrophenyl)- NIST[2]

m-Nitrophenacyl bromide NIST[2]

ω-Bromo-m-nitroacetophenone NIST[2]

Acetophenone, 2-bromo-3'-nitro- Fisher Scientific

Physicochemical and Spectroscopic Data
Accurate characterization of 2-Bromo-3'-nitroacetophenone is crucial for its effective use in

synthesis and research. The following tables summarize its key physicochemical properties

and spectral data.

Table 2: Physicochemical Properties of 2-Bromo-3'-nitroacetophenone
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Property Value Reference

CAS Number 2227-64-7 NIST[2]

Molecular Formula C₈H₆BrNO₃ PubChem[3]

Molecular Weight 244.04 g/mol PubChem[3]

Appearance Light yellow to orange solid Navigating Specifications

Melting Point 90-96 °C Sigma-Aldrich[1]

Purity ≥97% (GC)
2-Bromo-3'-nitroacetophenone,

min 97% (GC)[4]

Table 3: Spectroscopic Data for 2-Bromo-3'-nitroacetophenone

Spectroscopy Key Peaks/Signals Reference

¹H NMR (CDCl₃)

Aromatic protons (m, 7.6-8.8

ppm), Methylene protons (-

CH₂Br, s, ~4.4 ppm)

SpectraBase[5]

¹³C NMR (CDCl₃)

Carbonyl (C=O, ~190 ppm),

Aromatic carbons (~123-148

ppm), Methylene (-CH₂Br, ~30

ppm)

SpectraBase[6]

Mass Spectrometry (EI)

m/z 243/245 (M⁺), 164 ([M-

Br]⁺), 150 ([M-CH₂Br]⁺), 120,

104, 76

NIST[2]

Infrared (IR)

~3100 cm⁻¹ (Ar C-H), ~1700

cm⁻¹ (C=O), ~1530 cm⁻¹ (N-O

asymm), ~1350 cm⁻¹ (N-O

symm)

NIST[7]
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2-Bromo-3'-nitroacetophenone is a valuable precursor for the synthesis of various

heterocyclic compounds with demonstrated biological activities. Its utility stems from the

presence of two reactive sites: the α-bromoketone moiety, which is susceptible to nucleophilic

substitution and cyclization reactions, and the nitro-substituted aromatic ring, which can be

further functionalized.

Key applications include:

Synthesis of Thiazole Derivatives: This compound is a key reactant in the Hantzsch thiazole

synthesis, reacting with thioamides to produce a wide range of 2-aminothiazole derivatives.

[8][9] Thiazoles are a core scaffold in many pharmaceuticals, exhibiting anticancer,

antibacterial, and anti-inflammatory properties.[10][11][12]

Synthesis of Chalcones: It can be used in the Claisen-Schmidt condensation with aromatic

aldehydes to produce nitro-substituted chalcones.[13] Chalcones are known for their broad

spectrum of biological activities, including anticancer, anti-inflammatory, and antioxidant

effects.[14][15] The nitro group in these chalcones is a key pharmacophore that can enhance

their biological activity.[13]

Precursor for Other Heterocycles: The reactive nature of 2-Bromo-3'-nitroacetophenone
allows for its use in the synthesis of other heterocyclic systems, which are of interest in

medicinal chemistry.

The nitroaromatic moiety in the resulting compounds is a known pharmacophore in several

anticancer agents, and its presence can contribute to the biological activity of the synthesized

molecules.[9]

Experimental Protocols
The following are representative experimental protocols for the synthesis of 2-Bromo-3'-
nitroacetophenone and its subsequent use in the synthesis of a biologically relevant

derivative.

Synthesis of 2-Bromo-3'-nitroacetophenone
This protocol is adapted from a published procedure for the synthesis of α-bromo-3-

nitroacetophenone.
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Materials:

3-Nitroacetophenone

Bromine

Chloroform

Ice-cold water

10% aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether and ethyl acetate

Procedure:

Dissolve 3-nitroacetophenone (1 eq) in chloroform in a round-bottom flask equipped with a

magnetic stirrer and cooled in an ice bath (0-5°C).

Slowly add a solution of bromine (1 eq) in chloroform to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2 hours.

Pour the reaction mixture into ice-cold water and separate the organic layer.

Wash the organic layer sequentially with water, 10% aqueous sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.
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Purify the crude product by column chromatography on silica gel using a gradient of

petroleum ether and ethyl acetate as the eluent to yield pure 2-Bromo-3'-
nitroacetophenone.[16]

Synthesis of a 2-Amino-4-(3-nitrophenyl)thiazole
Derivative (Hantzsch Thiazole Synthesis)
This protocol describes a general method for the synthesis of a thiazole derivative using 2-
Bromo-3'-nitroacetophenone.

Materials:

2-Bromo-3'-nitroacetophenone

Thiourea

Ethanol

Sodium carbonate

Procedure:

In a round-bottom flask, dissolve 2-Bromo-3'-nitroacetophenone (1 eq) and thiourea (1.1

eq) in ethanol.

Reflux the reaction mixture for 2-3 hours. The progress of the reaction can be monitored by

thin-layer chromatography.

After completion, cool the reaction mixture to room temperature.

Neutralize the mixture with a saturated aqueous solution of sodium carbonate to precipitate

the product.

Collect the precipitate by vacuum filtration and wash with cold water.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 2-

amino-4-(3-nitrophenyl)thiazole derivative.
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Mandatory Visualizations
The following diagrams illustrate the synthetic utility and a logical workflow for the application of

2-Bromo-3'-nitroacetophenone in the development of potential therapeutic agents.
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Hantzsch Thiazole Synthesis
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Caption: Synthetic workflow for a thiazole derivative and its potential drug development path.
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2-Bromo-3'-nitroacetophenone
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Caption: Reaction mechanism of the Hantzsch Thiazole Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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